Cas no 1691075-97-4 (1-(1-aminocyclobutyl)methyl-3-(propan-2-yl)urea)

• Product Name: 1-(1-aminocyclobutyl)methyl-3-(propan-2-yl)urea
• CAS No: 1691075-97-4
• MF: C₉H₁₉N₃O
• MW: 185.266661882401
• CID: 5711157
• PubChem ID: 103352665
• Update Time: 2025-07-28

1-(1-aminocyclobutyl)methyl-3-(propan-2-yl)urea Chemical and Physical Properties

Names and Identifiers

• 1-[(1-Aminocyclobutyl)methyl]-3-(propan-2-yl)urea
• 1691075-97-4
• EN300-1121854
• 1-(1-aminocyclobutyl)methyl-3-(propan-2-yl)urea

• Inchi： 1S/C9H19N3O/c1-7(2)12-8(13)11-6-9(10)4-3-5-9/h7H,3-6,10H2,1-2H3,(H2,11,12,13)
• InChI Key： LLBWXUSFXPOQSW-UHFFFAOYSA-N
• SMILES： O=C(NC(C)C)NCC1(CCC1)N

Computed Properties

• Exact Mass: 185.152812238g/mol
• Monoisotopic Mass: 185.152812238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 67.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic carbonic acids and derivatives Ureas